Cas no 1538052-83-3 (Cyclopentanol, 1-(2-aminoethyl)-2-(methylsulfonyl)-)

• Product Name: Cyclopentanol, 1-(2-aminoethyl)-2-(methylsulfonyl)-
• CAS No: 1538052-83-3
• MF: C₈H₁₇NO₃S
• MW: 207.290481328964
• CID: 5161207
• Update Time: 2025-07-09

Cyclopentanol, 1-(2-aminoethyl)-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-(2-aminoethyl)-2-(methylsulfonyl)-
• 1-(2-Aminoethyl)-2-(methylsulfonyl)cyclopentan-1-ol

• Inchi： 1S/C8H17NO3S/c1-13(11,12)7-3-2-4-8(7,10)5-6-9/h7,10H,2-6,9H2,1H3
• InChI Key： COIIOFLNFJLPIH-UHFFFAOYSA-N
• SMILES： C1(CCN)(O)CCCC1S(C)(=O)=O

Additional information on Cyclopentanol, 1-(2-aminoethyl)-2-(methylsulfonyl)-

Recent Advances in the Study of Cyclopentanol, 1-(2-aminoethyl)-2-(methylsulfonyl)- (CAS: 1538052-83-3)

The compound Cyclopentanol, 1-(2-aminoethyl)-2-(methylsulfonyl)- (CAS: 1538052-83-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentanol backbone and functionalized with an aminoethyl and methylsulfonyl group, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the synthesis and optimization of Cyclopentanol, 1-(2-aminoethyl)-2-(methylsulfonyl)-. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the importance of the methylsulfonyl group in enhancing the compound's stability and bioavailability, which are critical for its development as a drug candidate.

Pharmacological investigations have revealed that Cyclopentanol, 1-(2-aminoethyl)-2-(methylsulfonyl)- exhibits potent activity against specific protein targets involved in inflammatory pathways. In vitro and in vivo studies demonstrated its ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-action anti-inflammatory agent. These findings were corroborated by a recent preclinical trial, which reported significant reduction in inflammation markers with minimal side effects.

Another promising avenue of research explores the compound's role in neurodegenerative diseases. A 2024 study in Neuropharmacology investigated its neuroprotective effects in models of Alzheimer's disease. The results indicated that Cyclopentanol, 1-(2-aminoethyl)-2-(methylsulfonyl)- could mitigate oxidative stress and reduce amyloid-beta plaque formation, offering a potential therapeutic strategy for neurodegenerative disorders. However, further studies are needed to elucidate its precise mechanisms and optimize its efficacy.

In addition to its therapeutic potential, recent advancements in analytical techniques have enabled more precise characterization of Cyclopentanol, 1-(2-aminoethyl)-2-(methylsulfonyl)-. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structural integrity and purity, ensuring reliable data for subsequent research. These methodological improvements are crucial for the compound's progression through the drug development pipeline.

Despite these advancements, challenges remain in the clinical translation of Cyclopentanol, 1-(2-aminoethyl)-2-(methylsulfonyl)-. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's transition from bench to bedside.

In conclusion, Cyclopentanol, 1-(2-aminoethyl)-2-(methylsulfonyl)- (CAS: 1538052-83-3) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its multifaceted pharmacological properties and recent synthetic improvements underscore its potential as a therapeutic agent. Continued research and development will be pivotal in unlocking its full clinical potential and addressing the unmet medical needs in inflammation and neurodegenerative diseases.